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Compound of Interest

Compound Name: SLM6031434

Cat. No.: B2952368 Get Quote

Essential Safety and Handling Guide for
SLM6031434
This document provides immediate safety, operational, and disposal guidance for researchers,

scientists, and drug development professionals handling SLM6031434. The information is

compiled from available product data sheets and general laboratory safety protocols. A

complete Safety Data Sheet (SDS) should be consulted if available from the supplier.

I. Core Safety & Physical Data
SLM6031434 is a research chemical and should be handled with care, treating it as a

potentially hazardous substance.[1][2] All personnel must be trained in standard laboratory

safety procedures before handling this compound.

Table 1: Physical and Chemical Properties of SLM6031434 and its Hydrochloride Salt
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Property SLM6031434
SLM6031434
(hydrochloride)

CAS Registry No. 1897379-33-7 1897379-34-8

Molecular Formula C22H30F3N5O2 C22H30F3N5O2 • HCl

Molecular Weight 453.5 g/mol 490.0 g/mol

Appearance Crystalline solid Crystalline solid

Purity ≥98% ≥98%

UV/Vis. (λmax) 258 nm 259 nm

Storage Temperature -20°C -20°C

Stability ≥4 years ≥2 years

Table 2: Solubility Data for SLM6031434 (hydrochloride)

Solvent Solubility

Ethanol ~5 mg/mL

DMSO ~20 mg/mL

Dimethylformamide (DMF) ~20 mg/mL

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL

Aqueous Buffers Sparingly soluble

Aqueous solutions are not recommended for storage for more than one day.[2]

II. Personal Protective Equipment (PPE)
Given that SLM6031434 is designated as a hazardous material, a comprehensive approach to

personal protection is mandatory. The following PPE should be worn at all times when handling

the compound.
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Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves

for tears or punctures before use and change them frequently, especially after direct contact

with the compound.

Body Protection: A laboratory coat must be worn and kept fastened. For procedures with a

higher risk of splashes or aerosol generation, consider an impermeable apron.

Respiratory Protection: If handling the solid outside of a ventilated enclosure where dust may

be generated, or if creating solutions that may produce aerosols, a properly fitted respirator

(e.g., N95 or higher) is recommended. All handling of the solid powder should ideally occur

within a chemical fume hood or other ventilated enclosure.

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling SLM6031434 from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, inspect the packaging for any signs of damage or leakage.
Wear appropriate PPE (gloves, lab coat, eye protection) during inspection.
Verify that the product name and quantity match the order.
Log the compound into the chemical inventory.

2. Storage:

Store the compound in its original, tightly sealed container at -20°C.[1][2]
Ensure the storage location is secure and accessible only to authorized personnel.
The storage area should be clearly labeled with appropriate hazard warnings.

3. Preparation of Stock Solutions:
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All weighing of the solid and preparation of solutions should be conducted in a certified
chemical fume hood to minimize inhalation exposure.
Before weighing, allow the container to equilibrate to room temperature to prevent
condensation.
To prepare a stock solution, dissolve the crystalline solid in an appropriate organic solvent
such as DMSO or ethanol. Purging the solvent with an inert gas before addition is
recommended.
For aqueous buffers, it is recommended to first dissolve the compound in DMSO and then
dilute with the aqueous buffer of choice to the desired concentration.

4. Experimental Use:

Always wear the full complement of required PPE.
Work in a well-ventilated area, preferably a fume hood, especially when working with volatile
solvents or when there is a potential for aerosol generation.
Avoid direct contact with the skin, eyes, and clothing.
Wash hands thoroughly after handling the compound, even if gloves were worn.

5. Accidental Exposure and Spills:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation develops.
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
Spills: For small spills of the solid, carefully sweep it up, avoiding dust generation, and place
it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g.,
vermiculite, sand) and place in a sealed container for disposal. The spill area should then be
decontaminated.

IV. Disposal Plan
All waste containing SLM6031434 must be treated as hazardous chemical waste.
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Solid Waste: Collect any unused solid compound and contaminated disposable materials

(e.g., weigh boats, pipette tips, gloves) in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Collect all solutions containing SLM6031434 in a labeled, sealed hazardous

waste container. Do not pour any solutions down the drain.

Disposal Route: All hazardous waste must be disposed of through the institution's

designated hazardous waste management program, following all local, state, and federal

regulations.

V. Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling SLM6031434.

Receiving &
Inspection

Secure Storage
(-20°C)

Solution
Preparation

(in Fume Hood)

Experimental
Use

Waste
Collection

Hazardous Waste
Disposal

Click to download full resolution via product page

Caption: General workflow for handling SLM6031434 from receipt to disposal.
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Caption: Decision tree for selecting appropriate PPE when handling SLM6031434.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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